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Compound of Interest

Compound Name: Abeprazan hydrochloride

Cat. No.: B15569230 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Abeprazan hydrochloride, also known as Fexuprazan hydrochloride or DWP14012

hydrochloride, is a potassium-competitive acid blocker (P-CAB).[1][2][3] It is an inhibitor of the

proton pump (H+, K+-ATPase) and is under investigation for the treatment of acid-related

disorders such as gastroesophageal reflux disease (GERD) and peptic ulcers.[2][4] Unlike

traditional proton pump inhibitors (PPIs), Abeprazan hydrochloride does not require acid

activation and acts by reversibly binding to the H+, K+-ATPase.[1][3]

Proper preparation of a stock solution is a critical first step for accurate and reproducible in vitro

and in vivo experiments. Dimethyl sulfoxide (DMSO) is a common solvent for Abeprazan
hydrochloride.[1] This document provides detailed protocols for the preparation, storage, and

handling of Abeprazan hydrochloride stock solutions in DMSO.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Abeprazan hydrochloride is

presented in the table below.
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Property Value Reference

CAS Number 1902954-87-3 [1][2][5]

Molecular Formula C19H18ClF3N2O3S [2][5]

Molecular Weight 446.87 g/mol [1][2]

Appearance White to light yellow solid [3]

Purity ≥98% [2]

Solubility Data
The solubility of Abeprazan hydrochloride in DMSO at 25°C is provided below. It is important

to note that the hygroscopic nature of DMSO can affect solubility, and the use of newly opened

DMSO is recommended.[3]

Solvent Solubility (at 25°C) Notes

DMSO 25 mg/mL

Ultrasonic assistance may be

required for complete

dissolution.[1][3]

Experimental Protocols
Preparation of a 10 mM Abeprazan Hydrochloride Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of Abeprazan
hydrochloride in DMSO.

Materials and Equipment:

Abeprazan hydrochloride powder

Anhydrous/dry Dimethyl sulfoxide (DMSO), newly opened

Analytical balance
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Microcentrifuge tubes or amber glass vials

Pipettes and sterile pipette tips

Vortex mixer

Ultrasonic water bath

Protocol:

Equilibrate: Allow the Abeprazan hydrochloride powder to equilibrate to room temperature

before opening the vial to prevent condensation.

Weighing: Accurately weigh the desired amount of Abeprazan hydrochloride powder using

an analytical balance. For 1 mL of a 10 mM stock solution, you will need 4.4687 mg of

Abeprazan hydrochloride (Molecular Weight = 446.87 g/mol ).

Solvent Addition: Add the appropriate volume of fresh, anhydrous DMSO to the vial

containing the powder. For a 10 mM stock solution, if you weighed 4.4687 mg, you would

add 1 mL of DMSO.

Dissolution:

Vortex the solution for 1-2 minutes to facilitate dissolution.

If the compound does not fully dissolve, sonicate the solution in an ultrasonic water bath

for 10-15 minutes. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: Once the solution is clear, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes or amber glass vials to avoid repeated freeze-thaw

cycles.

Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and

date of preparation.

Storage and Handling
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Proper storage and handling are crucial to maintain the stability and activity of the Abeprazan
hydrochloride stock solution.

Storage:

Solid Compound: Store the solid powder at -20°C in a dry, sealed container.[1]

Stock Solution:

For short-term storage (up to 1 month), store the DMSO stock solution at -20°C.[3]

For long-term storage (up to 6 months), store the DMSO stock solution at -80°C.[3]

Protect the stock solution from light by using amber vials or by wrapping the tubes in foil.

Handling:

Handle Abeprazan hydrochloride and its solutions in a well-ventilated area.[6]

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and

safety glasses.[7]

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.[7]

Avoid inhalation of the powder or aerosol of the solution.[7]

Visualizations
Experimental Workflow for Stock Solution Preparation
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Stock Solution Preparation
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Weigh Abeprazan HCl

Add fresh DMSO

Vortex to dissolve

Sonicate if necessary

Check for complete dissolution
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Aliquot into single-use tubes
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Mechanism of Action of Abeprazan Hydrochloride

Abeprazan Hydrochloride

H+, K+-ATPase (Proton Pump)

Inhibits (Reversibly)

Gastric Acid Secretion

Drives

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Available at: [https://www.benchchem.com/product/b15569230#preparing-abeprazan-
hydrochloride-stock-solution-in-dmso]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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